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Compound of Interest |

Butyl[(2-

Compound Name: fluorophenyl)methyllamine
hydrochloride

CAS No.: 1049773-05-8

Cat. No.: B2938632

Get Quote

In the dynamic field of drug discovery and development, fluorinated phenylalkylamines

represent a class of compounds with significant potential. The strategic incorporation of fluorine
atoms into molecular scaffolds can profoundly influence key pharmacological parameters,
including metabolic stability, binding affinity, and bioavailability. This guide focuses on Butyl[(2-
fluorophenyl)methyl]Jamine hydrochloride, a specific member of this promising class.

A crucial first step in the characterization of any chemical entity is the assignment of a
Chemical Abstracts Service (CAS) number. However, for Butyl[(2-fluorophenyl)methyl]Jamine
hydrochloride, a definitive CAS number is not readily found in public databases. This
ambiguity underscores the compound's status as a novel or less-common research chemical.

This guide is structured to provide researchers, scientists, and drug development professionals
with a comprehensive technical overview, leveraging data from structurally similar and well-
characterized analogs. By examining the properties, synthesis, and handling of these closely
related compounds, we can establish a robust foundational understanding to inform the
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synthesis, characterization, and potential application of Butyl[(2-fluorophenyl)methyl]Jamine
hydrochloride.

Compound Identification and Structural Analogs

The precise identification of a chemical compound is paramount for reproducible research.
While the target compound lacks a specific assigned CAS number, we can infer many of its
properties by studying its close structural relatives. The following table provides a comparative
overview of Butyl[(2-fluorophenyl)methylJamine hydrochloride and its key analogs.

[1-(2-
Butyl[(2- (3-
butyl[(2- Fluorophenyl
fluorophenyl) _ Fluorophenyl
_ amine chloro-6- )cyclobutyl] _
- methyl]lamin ) ) )methanami
Identifier hydrochlorid  fluorophenyl) methanamin
e ne
. e[1] methyllamin e .
Hydrochlorid _ Hydrochlorid
e[2][3] hydrochlorid
e (Target) e[5]
e[4]
_ 1158194-34- 1228879-43-
CAS Number  Not Assigned 3 893610-81-6 658-25-3
Molecular
C11H17CIFN C10H13CIFN C11H1sCIFN C11H1sCIFN C7HoCIFN
Formula
Molecular ~217.71
] 201.67 g/mol 231.72 g/mol 215.70 g/mol 161.60 g/mol
Weight g/mol
C=CCNCC1=
Structure CC=CC=C1F.
Cl

Note: The molecular formula and weight for the target compound are calculated based on its

chemical structure.

Anticipated Physicochemical Properties

Based on the known characteristics of similar amine hydrochlorides, we can anticipate the
following properties for Butyl[(2-fluorophenyl)methyllamine hydrochloride. These
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estimations provide a valuable starting point for experimental design and handling protocols.

Property

Expected Value /
Characteristic

Rationale / Basis for
Estimation

Physical State

Crystalline solid

Amine hydrochlorides are
typically crystalline solids at

room temperature.[1]

Common appearance for

similar compounds like

Appearance White to off-white solid ) )
benzylamine hydrochloride.[6]
[7]
) The hydrochloride salt form
o Soluble in polar solvents (e.g., o
Solubility enhances solubility in polar
water, methanol, ethanol)
solvents.[1]
) ) ) Typical for similar amine
Melting Point Likely >100°C )
hydrochlorides.[1]
Many amine hydrochlorides,
o ] ] such as benzylamine
Hygroscopicity Likely hygroscopic

hydrochloride, are known to be

hygroscopic.[8][9]

Synthesis Pathway: Reductive Amination

The most direct and widely utilized method for the synthesis of N-alkylated benzylamines is

reductive amination.[10] This one-pot reaction is highly efficient and versatile, making it the

logical choice for preparing Butyl[(2-fluorophenyl)methylJamine hydrochloride from 2-

fluorobenzaldehyde and butylamine.[11]

The reaction proceeds in two main stages: the formation of an imine intermediate from the

aldehyde and amine, followed by the in-situ reduction of the imine to the desired secondary

amine. The choice of reducing agent is critical and depends on the specific substrates and

desired reaction conditions.[11][12]
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Caption: General workflow for the synthesis of Butyl[(2-fluorophenyl)methyl]amine
hydrochloride.

Experimental Protocol: Reductive Amination

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b2938632/docs?utm_src=pdf-body-img#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.benchchem.com/product/b2938632/docs?utm_src=pdf-body#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.benchchem.com/product/b2938632/docs?utm_src=pdf-body#introduction-navigating-the-landscape-of-novel-fluorinated-phenylalkylamines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2938632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol provides a generalized procedure. The choice of solvent and reducing agent may
require optimization.

Materials:

2-Fluorobenzaldehyde
e Butylamine

e Reducing agent (e.g., Sodium triacetoxyborohydride (NaBH(OACc)3), Sodium
cyanoborohydride (NaBHsCN), or Sodium borohydride (NaBHa4))

e Anhydrous solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Methanol)
e Hydrochloric acid (e.g., 2M solution in diethyl ether or as HCI gas)

e Anhydrous sodium sulfate or magnesium sulfate

Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 2-fluorobenzaldehyde (1.0 eq) in the chosen anhydrous solvent.

e Amine Addition: Add butylamine (1.0-1.2 eq) to the solution. Stir the mixture at room
temperature for 30-60 minutes to facilitate imine formation. The reaction may be gently
heated if starting materials are less reactive.[13]

o Reduction:

o Using NaBH(OACc)s: Add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the
mixture. This reagent is mild and can be added at the beginning of the reaction if desired.
[12]

o Using NaBHsCN: This reagent is effective at a slightly acidic pH. A catalytic amount of
acetic acid can be added to the imine solution before the portion-wise addition of sodium
cyanoborohydride (1.2-1.5 eq).[11]
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o Using NaBHa: Ensure imine formation is complete before adding sodium borohydride (1.2-
1.5 eq) portion-wise, as it can also reduce the starting aldehyde.[12]

o Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)
or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is
consumed.

o Work-up: Quench the reaction by slowly adding water or a saturated aqueous solution of
ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl
acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure to obtain the crude free amine.

 Purification of Free Amine: The crude product can be purified by column chromatography on
silica gel if necessary.

o Hydrochloride Salt Formation: Dissolve the purified free amine in a minimal amount of a
suitable solvent (e.qg., diethyl ether or ethyl acetate). Add a solution of hydrochloric acid (1.0
eq) dropwise with stirring. The hydrochloride salt will typically precipitate out of the solution.

« |solation: Collect the solid precipitate by filtration, wash with a small amount of cold solvent,
and dry under vacuum to yield the final Butyl[(2-fluorophenyl)methyl]amine
hydrochloride.

Analytical Characterization

A suite of analytical techniques is essential for the structural confirmation and purity
assessment of the synthesized compound.

o High-Performance Liquid Chromatography (HPLC): HPLC with a photodiode-array (PDA)
detector is a standard method for determining the purity of the final compound and for
monitoring reaction progress.[14][15]

¢ Mass Spectrometry (MS): Coupled with either gas chromatography (GC-MS) or liquid
chromatography (LC-MS), this technique is used to confirm the molecular weight of the
synthesized compound.
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e Nuclear Magnetic Resonance (NMR) Spectroscopy: 'H NMR, 3C NMR, and *°F NMR are
indispensable for the unambiguous structural elucidation of the molecule, confirming the
connectivity of atoms and the presence of the fluorine substituent.

o Elemental Analysis: For fluorinated compounds, specialized methods may be required for
accurate elemental analysis. Techniques like high-resolution molecular absorption
spectrometry can be employed for the determination of fluorine content.[16][17]

Safety, Handling, and Storage

While specific toxicological data for Butyl[(2-fluorophenyl)methyllamine hydrochloride is
not available, the safety precautions for analogous benzylamine hydrochlorides should be
strictly followed.[6][7][8]

Potential Hazards:

e Harmful if swallowed.[18]

o Causes skin irritation and potentially severe eye damage.[7][9][18]
o May cause respiratory irritation.[7][18]

Recommended Precautions:

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[6] Ensure that eyewash stations and safety showers are readily accessible.[18]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[6]
o Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.[6]
o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[6]

e Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust.[18] Wash
hands thoroughly after handling.[6]
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e Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[6] As
many amine hydrochlorides are hygroscopic, storage under an inert atmosphere may be
necessary to prevent moisture absorption.[8][9]

Potential Applications in Research and Drug
Development

Substituted phenylalkylamines are privileged scaffolds in medicinal chemistry, forming the core
of numerous therapeutic agents. The introduction of a fluorine atom at the ortho-position of the
phenyl ring in Butyl[(2-fluorophenyl)methyl]amine hydrochloride is expected to confer
unique properties relevant to drug design:

» Modulation of Basicity: The electron-withdrawing nature of the fluorine atom can influence
the pKa of the amine, which in turn can affect its interaction with biological targets and its
pharmacokinetic profile.

o Metabolic Stability: The carbon-fluorine bond is exceptionally strong, and its presence can
block sites of metabolism, potentially increasing the half-life of a drug candidate.

o Conformational Control: The ortho-fluoro substituent can induce a specific conformation of
the molecule, which may lead to enhanced binding affinity and selectivity for a particular
receptor or enzyme.

» Building Block for Novel Therapeutics: This compound can serve as a valuable intermediate
in the synthesis of more complex molecules for a variety of therapeutic areas, including
neuroscience, oncology, and infectious diseases.[14]

Conclusion

Butyl[(2-fluorophenyl)methyl]amine hydrochloride stands as a compound of interest for
researchers in synthetic and medicinal chemistry. While the absence of a dedicated CAS
number highlights its novelty, a robust framework for its synthesis, characterization, and safe
handling can be confidently established by leveraging the extensive knowledge available for its
structural analogs. The principles and protocols outlined in this guide provide a solid foundation
for scientists and drug development professionals to explore the potential of this and other
novel fluorinated phenylalkylamines in their research endeavors.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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